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This document provides a detailed framework for analyzing the organizational structure of Al-
Qaeda in the Islamic Maghreb (AQIM) using social network analysis (SNA). It outlines the
methodologies for data collection and analysis, presents hypothetical quantitative data in
structured tables for illustrative purposes, and includes a visualization of the group's key
leadership and affiliations.

Introduction to Social Network Analysis of Covert
Organizations

Social network analysis is a powerful methodology for understanding the structure and
dynamics of covert organizations like terrorist groups.[1][2] By mapping the relationships and
interactions between individuals and subgroups, SNA can identify key actors, reveal
vulnerabilities, and provide insights into the operational capabilities of the network.[3][4] Unlike
traditional hierarchical analysis, SNA focuses on the relational ties that form the backbone of
these fluid and often decentralized structures.[2] For an organization like AQIM, which has
demonstrated significant resilience and adaptability, SNA offers a nuanced approach to
understanding its persistence and evolution.
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Hypothetical Quantitative Data on AQIM's Network

Structure

The following tables present hypothetical quantitative data that could be derived from an SNA

study of AQIM. These tables are for illustrative purposes to demonstrate how such data would

be presented. Actual data would require extensive intelligence gathering and analysis.

Table 1. Key Node Centrality Measures

This table outlines the centrality measures for key leadership figures within AQIM, indicating

their relative importance within the network.

. Degree Betweenness Closeness Eigenvector

Individual . ) ] .

Centrality Centrality Centrality Centrality
Abu Ubaydah

) 0.85 0.75 0.80 0.90

Yusuf al-Annabi
Abdelmalek
Droukdel 0.90 0.85 0.88 0.95
(Deceased)
Mokhtar
Belmokhtar

0.70 0.80 0.72 0.78
(Status
Unknown)
Katiba Leader 1 0.60 0.45 0.65 0.55
Katiba Leader 2 0.55 0.40 0.62 0.50
Regional
Commander 0.65 0.70 0.68 0.60
(Sahel)

» Degree Centrality: Represents the number of direct connections a node has. Higher values

indicate more active players.
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o Betweenness Centrality: Measures how often a node appears on the shortest paths between
other nodes. High betweenness suggests a role as a broker or gatekeeper of information.

o Closeness Centrality: Indicates how easily a node can reach all other nodes in the network.
It represents the ability to spread information efficiently.

» Eigenvector Centrality: Measures a node's influence based on the importance of its
connections. A high score means a node is connected to other influential nodes.

Table 2: Network-Level Metrics

This table provides an overview of the entire AQIM network's structural properties.

Metric Value Interpretation

Indicates a moderately
] connected network. A density
Network Density 0.45 )
of 1 would mean every node is

connected to every other node.

Suggests the presence of

Clustering Coefficient 0.62 distinct subgroups or "clusters"
within the network.

The longest shortest path
) between any two nodes is 4
Network Diameter 4 T )
steps, indicating relatively

efficient information flow.

Experimental Protocols for Social Network Analysis
of AQIM

This section details the methodology for conducting a social network analysis of AQIM.
3.1. Data Collection and Sourcing

The primary challenge in analyzing covert networks is the acquisition of reliable data. A multi-
pronged approach is necessary, relying on open-source intelligence (OSINT) and, where
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available, classified information.

e Phase 1: Open-Source Intelligence (OSINT) Gathering:

o Systematically collect data from news articles, academic papers, government reports, and
think tank analyses.

o Monitor social media, forums, and other online platforms for communications and
propaganda from AQIM and its affiliates.

o Utilize databases such as the Global Terrorism Database (GTD) for information on attacks
and claimed responsibility.

e Phase 2: Data Structuring:

o lIdentify key entities (nodes), which can be individuals, subgroups (katibas), or affiliated
organizations.

o Define the relationships (edges) between these nodes. Relationships can include
communication, financial support, joint operations, training, or familial ties.

o Code the collected data into a matrix format suitable for network analysis software.
3.2. Network Analysis and Metrics Calculation

Once the data is structured, various SNA metrics can be calculated to analyze the network's
properties.

o Step 1: Network Visualization:

o Use software like Gephi, UCINET, or custom Python libraries (e.g., NetworkX) to generate
a visual representation of the network. This initial visualization helps in identifying the
overall structure and key players.

o Step 2: Centrality Analysis:

o Calculate the centrality measures listed in Table 1 for each key node. This helps in
identifying the most influential and critical individuals in the network.
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o Step 3: Subgroup Analysis:

o Employ community detection algorithms (e.g., Girvan-Newman, Louvain Modularity) to
identify clusters or subgroups within the broader AQIM network. This can reveal the
operational katibas or regional factions.

o Step 4: Network Robustness and Vulnerability Assessment:

o Simulate the removal of key nodes (identified through centrality analysis) to assess the
network's resilience. This can help in understanding how the disruption of certain
individuals might impact the overall structure and communication flow.

Visualization of AQIM's Organizational Structure

The following diagrams illustrate the logical relationships and a hypothetical workflow for the
social network analysis of AQIM.
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Caption: A diagram illustrating the hierarchical and affiliate structure of AQIM.
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Caption: A workflow diagram for the social network analysis of a covert organization.
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Conclusion

The application of social network analysis to AQIM's organizational structure provides a robust
framework for moving beyond simplistic hierarchical understandings of the group. By
guantifying the relationships between key actors and subgroups, researchers can identify
critical vulnerabilities and develop more effective counter-terrorism strategies. The protocols
outlined in this document provide a replicable methodology for conducting such an analysis,
while the visualizations offer a clear representation of the complex relational data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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